Cas no 772-96-3 ((N,N-dimethylbenzylamine)trifluoroboron)

(N,N-dimethylbenzylamine)trifluoroboron structure
772-96-3 structure
Product Name:(N,N-dimethylbenzylamine)trifluoroboron
CAS No:772-96-3
MF:C9H13BF3N
MW:203.012432813644
CID:1783770
PubChem ID:56842128
Update Time:2025-04-21

(N,N-dimethylbenzylamine)trifluoroboron Chemical and Physical Properties

Names and Identifiers

    • (N,N-dimethylbenzylamine)trifluoroboron
    • N,N-dimethyl-1-phenylmethanamine,trifluoroborane
    • 772-96-3
    • TUCCFRCXHUPZGH-UHFFFAOYSA-N
    • SCHEMBL3113135
    • EINECS 212-255-7
    • DTXSID40227951
    • DTXCID90150442
    • Inchi: 1S/C9H13N.BF3/c1-10(2)8-9-6-4-3-5-7-9;2-1(3)4/h3-7H,8H2,1-2H3;
    • InChI Key: TUCCFRCXHUPZGH-UHFFFAOYSA-N
    • SMILES: FB(F)F.N(C)(C)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 203.1093141g/mol
  • Monoisotopic Mass: 203.1093141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 90.7
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2Ų

(N,N-dimethylbenzylamine)trifluoroboron Related Literature

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